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Compound of Interest

Compound Name: Benzyl Benzyloxyacetate

Cat. No.: B142457

Disclaimer: This document summarizes the currently available scientific and technical
information on Benzyl Benzyloxyacetate. It is intended for researchers, scientists, and drug
development professionals. The synthesis protocols described herein are proposed based on
established chemical principles and have not been experimentally validated for this specific
compound due to a lack of published literature.

Introduction

Benzyl Benzyloxyacetate (CAS No. 30379-54-5) is an organic ester with the molecular
formula CieH160s.[1] Its structure is characterized by a benzyl group attached to the carbonyl
carbon of an acetate moiety, which in turn has a benzyloxy group substituting one of the methyl
protons of the acetate. This compound is also known by other names including Benzyl 2-
(benzyloxy)acetate and 2-(PhenylMethoxy)acetic Acid PhenylMethyl Ester.[1] Despite its well-
defined structure, there is a significant lack of published research on the history of its discovery,
specific synthetic methodologies, and biological activities. This guide aims to consolidate the
known information and propose potential synthetic pathways based on fundamental principles
of organic chemistry.

Chemical and Physical Properties

The known properties of Benzyl Benzyloxyacetate are summarized in the table below. It is
important to note that this data is primarily sourced from chemical suppliers and databases, as
dedicated research publications with detailed characterization are not readily available.
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Property Value Source
CAS Number 30379-54-5 [1]
Molecular Formula C16H1603 [1]
Molecular Weight 256.3 g/mol [1]
Boiling Point 203-205 °C (at 11 Torr) [1]
Density 1.135 + 0.06 g/cm3 (Predicted) [1]

Benzyl 2-(benzyloxy)acetate,

2-(PhenylMethoxy)acetic Acid
Synonyms [1]

PhenylMethyl Ester, NSC

153413

Proposed Synthetic Routes

Due to the absence of specific literature on the synthesis of Benzyl Benzyloxyacetate, this
section outlines a plausible two-step synthetic approach. This proposed pathway involves the
synthesis of the precursor, benzyloxyacetic acid, followed by its esterification with benzyl
alcohol.

Step 1: Synthesis of Benzyloxyacetic Acid via
Williamson Ether Synthesis

The first step involves the synthesis of benzyloxyacetic acid from benzyl alcohol and a
haloacetic acid, typically chloroacetic acid or bromoacetic acid, via the Williamson ether
synthesis. This reaction proceeds through an SN2 mechanism where the alkoxide of benzyl
alcohol acts as a nucleophile, displacing the halide from the haloacetic acid.

Reaction Scheme:

Workflow Diagram:
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Proposed workflow for the synthesis of benzyloxyacetic acid.

Generalized Experimental Protocol:

o Alkoxide Formation: In a reaction vessel, dissolve benzyl alcohol in a suitable solvent. Add a
strong base, such as sodium hydroxide, to deprotonate the alcohol and form the sodium
benzoxide intermediate.

» Nucleophilic Substitution: To the solution of the alkoxide, add a haloacetic acid (e.g.,
chloroacetic acid) portion-wise while monitoring the temperature. The reaction mixture is
then typically heated to ensure the completion of the reaction.

o Work-up and Acidification: After the reaction is complete, the mixture is cooled, and any
excess base is neutralized. The aqueous solution is then acidified with a mineral acid, such
as hydrochloric acid, to precipitate the benzyloxyacetic acid.

 Purification: The crude benzyloxyacetic acid can be purified by recrystallization from a
suitable solvent system.
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Step 2: Esterification of Benzyloxyacetic Acid with
Benzyl Alcohol

The second step is the esterification of the synthesized benzyloxyacetic acid with benzyl
alcohol to yield Benzyl Benzyloxyacetate. Two common and effective methods for this
transformation are the Fischer-Speier esterification and the Steglich esterification.

This classic method involves the reaction of a carboxylic acid and an alcohol in the presence of
a strong acid catalyst.

Reaction Scheme:

Workflow Diagram:
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Proposed workflow for Fischer-Speier esterification.

Generalized Experimental Protocol:

e Reaction Setup: Combine benzyloxyacetic acid, an excess of benzyl alcohol (to drive the
equilibrium), and a catalytic amount of a strong acid (e.g., sulfuric acid) in a round-bottom
flask equipped with a reflux condenser and a Dean-Stark apparatus to remove the water

formed during the reaction.

o Reflux: Heat the reaction mixture to reflux until the theoretical amount of water is collected.
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o Work-up: Cool the reaction mixture and neutralize the acid catalyst with a weak base (e.g.,
sodium bicarbonate solution). Extract the product into an organic solvent.

 Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium
sulfate), and concentrate it under reduced pressure. The crude product can be purified by
vacuum distillation or column chromatography.

This method is a milder alternative to Fischer esterification, particularly suitable for substrates
that may be sensitive to strong acids. It utilizes a coupling agent, such as
dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often
in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Reaction Scheme:
(DCU = Dicyclohexylurea)

Workflow Diagram:
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Proposed workflow for Steglich esterification.

Generalized Experimental Protocol:

¢ Reaction Setup: Dissolve benzyloxyacetic acid, benzyl alcohol, and a catalytic amount of
DMAP in an anhydrous aprotic solvent (e.g., dichloromethane) in a reaction vessel under an
inert atmosphere.

» Addition of Coupling Agent: Cool the solution in an ice bath and add a solution of DCC or
EDC in the same solvent dropwise.

o Reaction: Allow the reaction mixture to warm to room temperature and stir until the reaction
is complete (monitored by TLC or other analytical techniques).

» Work-up: A precipitate of dicyclohexylurea (DCU) will form. Filter off the precipitate and wash
the filtrate with dilute acid, saturated sodium bicarbonate solution, and brine.

 Purification: Dry the organic layer over an anhydrous salt, concentrate it under reduced
pressure, and purify the crude product by column chromatography.

Discovery and History

A comprehensive search of scientific databases and historical chemical literature did not yield
any specific information regarding the discovery or the history of the synthesis of Benzyl
Benzyloxyacetate. It is likely that this compound has not been the subject of dedicated
historical study or may have been synthesized as part of a larger, unpublished research effort.

Biological Activity and Signaling Pathways

There is currently no publicly available information on the biological activity of Benzyl
Benzyloxyacetate. Consequently, no signaling pathways involving this compound have been
described in the scientific literature. Its structural similarity to other benzyl esters might suggest
potential applications in fragrance, flavor, or as a specialty chemical, but this remains
speculative without experimental evidence.

Safety and Handling

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b142457?utm_src=pdf-body
https://www.benchchem.com/product/b142457?utm_src=pdf-body
https://www.benchchem.com/product/b142457?utm_src=pdf-body
https://www.benchchem.com/product/b142457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

No specific Material Safety Data Sheet (MSDS) for Benzyl Benzyloxyacetate is readily
available. However, based on its structure as an ester, general laboratory safety precautions
should be followed. It is advisable to handle the compound in a well-ventilated fume hood,
wearing appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat. Avoid inhalation, ingestion, and contact with skin and eyes. For detailed safety
information, it is recommended to consult the MSDS of structurally similar compounds and to
perform a thorough risk assessment before handling.

Conclusion

Benzyl Benzyloxyacetate is a known chemical entity with defined physical properties but a
notable absence of dedicated research in the public domain. This guide has provided a
summary of its known characteristics and has proposed logical and well-established synthetic
routes for its preparation. The lack of information on its history, biological activity, and specific
synthesis protocols highlights a gap in the current scientific knowledge and presents an
opportunity for future research to explore the potential applications of this compound.
Researchers and drug development professionals are encouraged to use the proposed
methodologies as a starting point for their investigations into this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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